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Compound of Interest

Compound Name: Buminafos

Cat. No.: B1195981 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for Buminafos,

an obsolete organophosphate herbicide. The information is intended for researchers, scientists,

and drug development professionals to ensure safe handling and environmental protection.

Given that specific disposal protocols for Buminafos are not readily available in public

documentation, this guide synthesizes general best practices for the disposal of

organophosphate pesticides. It is imperative to consult with local environmental authorities and

institutional safety officers before proceeding with any disposal.

Chemical and Physical Properties of Buminafos
A clear understanding of the chemical's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for Buminafos.
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Property Value

CAS Number 51249-05-9[1][2][3]

Molecular Formula C18H38NO3P[1][2]

Molecular Weight 347.47 g/mol

Boiling Point (Predicted) 434.8 ± 24.0 °C

Density (Predicted) 0.98 ± 0.1 g/cm³

pKa (Predicted) 7.84 ± 0.20

Oral LD50 (rat) 3 g/kg

Procedural Guidance for Buminafos Disposal
The following step-by-step procedure is a general guideline based on the handling of

hazardous organophosphate compounds.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling Buminafos, a thorough risk assessment must be conducted. Buminafos is

moderately toxic and is an acetylcholinesterase inhibitor. When heated to decomposition, it

emits very toxic fumes of phosphorus oxides (POx) and nitrogen oxides (NOx).

Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Step 2: Segregation and Labeling
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Designate a specific, clearly labeled, and sealed container for Buminafos waste. The container

should be made of a material compatible with organophosphates. The label must include:

The name "Buminafos Waste"

The hazard symbols for "Toxic" and "Harmful to the Environment"

The date of waste generation

Step 3: Waste Collection

Collect all Buminafos-contaminated materials, including unused product, contaminated

labware (pipette tips, vials, etc.), and cleaning materials, in the designated waste container.

Step 4: Storage

Store the Buminafos waste container in a cool, dry, and well-ventilated area away from

incompatible materials, such as strong oxidizing agents. The storage area should be secure

and accessible only to authorized personnel.

Step 5: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the collection and disposal of the

Buminafos waste. Do not attempt to neutralize or dispose of Buminafos through standard

laboratory drains or as regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Buminafos.
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Preparation Phase

Handling & Collection

Storage & Final Disposal

Start: Buminafos Waste Generation

1. Conduct Hazard Assessment

2. Don Appropriate PPE

3. Segregate Waste into Labeled Container

4. Collect All Contaminated Materials

5. Store Securely in Designated Area

6. Contact EHS or Licensed Disposal Company

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Buminafos waste.
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Disclaimer: The information provided is based on general principles of chemical safety and

hazardous waste management. It is not a substitute for official guidelines, which could not be

located for Buminafos. Always prioritize guidance from your institution's safety office and local

regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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